Methyl 4-amino-5-chloro-2-hydroxybenzoate
Cat. No. B1601925
M. Wt: 201.61 g/mol
InChI Key: SXMFZXQWMHJMOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:17][OH:18].[NH2:1][c:2]1[cH:3][c:4]([OH:12])[c:5]([C:6](=[O:7])[OH:8])[cH:9][c:10]1[Cl:11].[S:13]([Cl:14])([Cl:15])=[O:16]>>[NH2:1][c:2]1[cH:3][c:4]([OH:12])[c:5]([C:6](=[O:7])[O:8][CH3:17])[cH:9][c:10]1[Cl:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1cc(O)c(C(=O)O)cc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)c1cc(Cl)c(N)cc1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
